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Compound of Interest

Compound Name: N-Methylmorphine

CAS No.: 14168-11-7

Cat. No.: B1198739

Get Quote

Essential guidelines for the safe and compliant disposal of N-Methylmorphine, a Schedule II

controlled substance, ensuring personnel safety, regulatory adherence, and environmental

protection.

For researchers, scientists, and drug development professionals, the meticulous management

of controlled substances is paramount. N-Methylmorphine, commonly known as Codeine, is a

morphine analog classified as a Schedule II controlled substance by the Drug Enforcement

Administration (DEA). Its disposal is subject to stringent federal and local regulations to prevent

diversion and environmental contamination. This guide provides a comprehensive, step-by-step

approach to the proper disposal of N-Methylmorphine in a laboratory setting.

The primary mandate for the disposal of controlled substances is that they must be rendered

"non-retrievable."[1][2] This means the substance cannot be transformed back into a usable

form. The DEA does not prescribe a single method but requires a specific outcome, achieved

primarily through incineration or chemical digestion.[1]
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The appropriate disposal path for N-Methylmorphine depends on its form and quantity. The

two main categories are inventory stock (expired, unwanted, or excess) and procedural

wastage (residual amounts remaining after administration).

Category Description
Primary
Disposal
Method

DEA Form
Required

Witness
Requirement

Inventory Stock

Expired, excess,

or unwanted N-

Methylmorphine

in its original or

diluted form.

Transfer to a

DEA-registered

Reverse

Distributor.

DEA Form 222

(for transfer) &

DEA Form 41

(record of

destruction)

Documented on

forms.

Procedural

Wastage

Small, non-

recoverable

amounts left in

syringes or vials

after

experimental

use.

On-site

destruction to

render it non-

retrievable.

Recorded in

usage log; DEA

Form 41 not

required for

wastage.

Two authorized

employees must

witness and

document.

Experimental Protocols for Disposal
Below are detailed methodologies for the two primary disposal scenarios for N-
Methylmorphine.

Protocol 1: Disposal of Expired or Unwanted Inventory
Stock
This procedure is for bulk quantities of N-Methylmorphine that are no longer needed for

research.

Segregation and Labeling:

Clearly label all containers of N-Methylmorphine intended for disposal with "EXPIRED -

TO BE DISPOSED."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1198739/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-n-methylmorphine-codeine
https://www.benchchem.com/product/b1198739/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-n-methylmorphine-codeine
https://www.benchchem.com/product/b1198739/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-n-methylmorphine-codeine
https://www.benchchem.com/product/b1198739/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-n-methylmorphine-codeine
https://www.benchchem.com/product/b1198739/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-n-methylmorphine-codeine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate these materials from active stock within the locked, secure storage location to

prevent accidental use.

Contact a Reverse Distributor:

Engage a DEA-registered reverse distributor. Your institution's Environmental Health &

Safety (EHS) department can provide a list of approved vendors.

Complete DEA Form 222:

Since N-Methylmorphine (Codeine) is a Schedule II substance, a DEA Form 222 is

required to document the transfer to the reverse distributor.[3] This form serves as the

official record of the chain of custody.

Packaging and Transfer:

Package the segregated N-Methylmorphine according to the reverse distributor's

instructions and Department of Transportation (DOT) regulations.

Upon pickup, you will sign over custody of the materials. Obtain a copy of the executed

DEA Form 222 and a chain of custody form from the distributor.

Record Keeping:

The reverse distributor is responsible for the ultimate destruction of the substance and for

completing a DEA Form 41 (Registrants Inventory of Drugs Surrendered).[3]

Retain all disposal records, including the executed DEA Form 222, for a minimum of two

years.[4]

Protocol 2: On-Site Destruction of Procedural Wastage
This protocol applies to the small, residual amounts of N-Methylmorphine remaining after an

experiment (e.g., in a used syringe or vial).

Immediate Destruction:
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Wastage should be disposed of immediately following the procedure by authorized

personnel.

Witness Requirement:

The destruction must be witnessed by two authorized employees. Both individuals must

personally observe the entire process.[5]

Rendering Non-Retrievable:

The goal is to irreversibly adulterate the N-Methylmorphine. This can be achieved using

commercial chemical destruction kits (e.g., charcoal-based systems) that adsorb and

neutralize the compound.[6]

Procedure using a charcoal-based kit:

Draw up the residual N-Methylmorphine into a syringe.

Inject the liquid into the chemical destruction pouch or container.

Add water as per the manufacturer's instructions to activate the charcoal and other

denaturing agents.

Seal the container.

Gently shake to ensure the contents are thoroughly mixed.

Unacceptable disposal methods for recoverable amounts include flushing down the sink,

placing in sharps containers without prior neutralization, or mixing with kitty litter without a

neutralizing agent.[7]

Documentation:

Record the wastage in the controlled substance usage log. The entry should include the

date, time, volume wasted, and the signatures of both the user and the witness. This

meticulous record-keeping is crucial for regulatory compliance.

Final Disposal of Container:
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Once the contents are rendered non-retrievable, the sealed container can typically be

disposed of in the regular or biomedical waste stream, according to your institution's EHS

guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Methylmorphine in a laboratory setting.
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N-Methylmorphine Disposal Workflow

Inventory Stock Disposal Procedural Wastage Disposal

Identify N-Methylmorphine for Disposal

Is it Expired/Unwanted Inventory Stock or Procedural Wastage?

Segregate and Label Stock

Inventory Stock

Perform On-Site Destruction Immediately

Wastage

Contact DEA-Registered Reverse Distributor

Complete DEA Form 222 for Transfer

Transfer to Distributor

Retain All Records for 2 Years

Requires Two Witnesses

Use Chemical Destruction Kit to Render Non-Retrievable

Document in Usage Log with Witness Signatures

Dispose of Sealed Container per EHS Guidelines

Click to download full resolution via product page

Caption: Logical flow for N-Methylmorphine disposal decisions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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